N-(3-iodophenyl)-2,2-diphenylacetamide

• IUPAC Name: N-(3-iodophenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C20H16INO/c21-17-12-7-13-18(14-17)22-20(23)19(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14,19H,(H,22,23)
• InChI Key: NKNLDSNKCJOLAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)I
• Molecular Formula: C20H16INO
• Molecular Weight: 413.3 g/mol

Description

N-(3-iodophenyl)-2,2-diphenylacetamide, also known as DIDA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a derivative of diphenylacetic acid, which is a non-steroidal anti-inflammatory drug. DIDA has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of N-(3-iodophenyl)-2,2-diphenylacetamide is not fully understood. However, it is believed that N-(3-iodophenyl)-2,2-diphenylacetamide binds to certain proteins and alters their conformation, leading to the observed biochemical and physiological effects. N-(3-iodophenyl)-2,2-diphenylacetamide has been shown to bind to a range of proteins, including albumin, transferrin, and fibrinogen.
Biochemical and Physiological Effects
N-(3-iodophenyl)-2,2-diphenylacetamide has been shown to exhibit a range of biochemical and physiological effects. These effects include the inhibition of platelet aggregation, the modulation of calcium signaling, and the alteration of protein conformation. N-(3-iodophenyl)-2,2-diphenylacetamide has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-iodophenyl)-2,2-diphenylacetamide is its ability to selectively bind to certain proteins, making it a useful tool for the detection and diagnosis of diseases. Additionally, the synthesis of N-(3-iodophenyl)-2,2-diphenylacetamide is relatively straightforward, making it easily accessible to researchers. However, N-(3-iodophenyl)-2,2-diphenylacetamide has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of N-(3-iodophenyl)-2,2-diphenylacetamide. One potential direction is the development of new fluorescent probes based on N-(3-iodophenyl)-2,2-diphenylacetamide for the detection of other protein aggregates. Another potential direction is the investigation of the anti-inflammatory properties of N-(3-iodophenyl)-2,2-diphenylacetamide for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(3-iodophenyl)-2,2-diphenylacetamide and its potential applications in scientific research.

Scientific Research Applications

N-(3-iodophenyl)-2,2-diphenylacetamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(3-iodophenyl)-2,2-diphenylacetamide is as a fluorescent probe for the detection of amyloid fibrils. Amyloid fibrils are protein aggregates that are associated with a range of neurodegenerative diseases, including Alzheimer's disease. N-(3-iodophenyl)-2,2-diphenylacetamide has been shown to selectively bind to amyloid fibrils and emit fluorescence, making it a useful tool for the detection and diagnosis of these diseases.